3-Bromopyrazine-2-carboxylic acid
Overview
Description
3-Bromopyrazine-2-carboxylic acid is a useful research compound. Its molecular formula is C5H3BrN2O2 and its molecular weight is 202.99 g/mol. The purity is usually 95%.
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Scientific Research Applications
Biocatalysis and Microbial Inhibition
Carboxylic acids are pivotal in biocatalysis, serving as precursors for a wide range of industrial chemicals. Their role extends to microbial inhibition, where compounds like 3-Bromopyrazine-2-carboxylic acid could potentially influence microbial growth and metabolism. Studies on carboxylic acids highlight the impact of such compounds on microbial cells, including damage to cell membranes and internal pH disruption, offering insights into developing robust microbial strains for industrial applications (Jarboe, Royce, & Liu, 2013).
Pharmaceutical Research
In pharmaceutical research, carboxylic acid derivatives, including structures similar to this compound, have been explored for their anticancer properties. These compounds have shown promise in enhancing the efficacy of traditional chemotherapeutic agents and in the development of novel anticancer therapies. Research into cinnamic acid derivatives, for instance, underscores the potential of carboxylic acid analogs in medicinal chemistry, hinting at the broader applicability of this compound in drug development (De, Baltas, & Bedos-Belval, 2011).
Safety and Hazards
Properties
IUPAC Name |
3-bromopyrazine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrN2O2/c6-4-3(5(9)10)7-1-2-8-4/h1-2H,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OBDCBKTUEZPSNQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=N1)C(=O)O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10622737 |
Source
|
| Record name | 3-Bromopyrazine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10622737 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
937669-80-2 |
Source
|
| Record name | 3-Bromopyrazine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10622737 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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